{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol

• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• IUPAC Name: (7,8-dimethyl-1-oxaspiro[4.5]decan-2-yl)methanol
• InChI: InChI=1S/C12H22O2/c1-9-3-5-12(7-10(9)2)6-4-11(8-13)14-12/h9-11,13H,3-8H2,1-2H3
• InChI Key: KVYHPKKZATVBQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CCC(O2)CO)CC1C

Description

{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol is a chemical compound with the molecular formula C12H22O2 and a molecular weight of 198.30 g/mol . This compound is characterized by its spirocyclic structure, which includes an oxaspiro ring system. It is primarily used for research purposes and has various applications in scientific studies.

Preparation Methods

The synthesis of {7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol involves several steps. One common synthetic route includes the reaction of a suitable precursor with reagents that facilitate the formation of the spirocyclic structure. The reaction conditions typically involve controlled temperatures and the use of catalysts to ensure the desired product is obtained with high purity . Industrial production methods may vary, but they generally follow similar principles, with an emphasis on scalability and cost-effectiveness.

Chemical Reactions Analysis

{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols or other reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Scientific Research Applications

{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of various industrial chemicals.

Mechanism of Action

The mechanism of action of {7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol involves its interaction with specific molecular targets. These interactions can lead to changes in the structure and function of the target molecules, resulting in various biological effects. The exact pathways and molecular targets involved are subjects of ongoing research .

Comparison with Similar Compounds

{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol can be compared with other similar compounds, such as:

{8,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanamine hydrochloride:

{8-Methyl-1,4-dioxaspiro[4.5]decan-8-yl}methanol: Another related compound with a different ring system and functional groups.

The uniqueness of this compound lies in its specific structure and the resulting chemical and biological properties, which make it valuable for various research applications.